N1-(2,5-difluorophenyl)-N2-(2-(2-(3-fluorophenyl)thiazol-4-yl)ethyl)oxalamide

• IUPAC Name: N'-(2,5-difluorophenyl)-N-[2-[2-(3-fluorophenyl)-1,3-thiazol-4-yl]ethyl]oxamide
• InChI: InChI=1S/C19H14F3N3O2S/c20-12-3-1-2-11(8-12)19-24-14(10-28-19)6-7-23-17(26)18(27)25-16-9-13(21)4-5-15(16)22/h1-5,8-10H,6-7H2,(H,23,26)(H,25,27)
• InChI Key: UFNZFBOIEQJTFC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=NC(=CS2)CCNC(=O)C(=O)NC3=C(C=CC(=C3)F)F
• Molecular Formula: C19H14F3N3O2S
• Molecular Weight: 405.4 g/mol

Description

N1-(2,5-difluorophenyl)-N2-(2-(2-(3-fluorophenyl)thiazol-4-yl)ethyl)oxalamide, also known as DFTZ, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various biomedical applications. This compound is a thiazole derivative that has shown promising results in various scientific studies, making it an important topic of research.

Scientific Research Applications

Synthesis and Characterization

• Research has been conducted on the synthesis and characterization of new heterocyclic compounds, including those with pyrazole and isoxazole bases, demonstrating their potential in antiviral activities and cytotoxic activities against specific types of cells. For example, compounds synthesized through the treatment of basic heterocyclic scaffolds with different reagents showed promising antiviral activities, particularly against Herpes simplex type-1 (HSV-1) (Dawood et al., 2011).

• The development of novel compounds with potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities through the modification and functionalization of celecoxib derivatives has been explored. This research highlights the structural determination of these compounds using spectral methods and their evaluated biological activities, showcasing the versatile applications of these molecules in medicinal chemistry (Küçükgüzel et al., 2013).

Optical and Electrochemical Applications

• Studies on the optical characterization of donor-acceptor type conjugated polymers derived from specific organic molecules have revealed their potential in photonic devices due to their charge-transporting and linear optical properties. These findings underscore the relevance of such polymers in the development of advanced materials for optical and electronic applications (Manjunatha et al., 2009).

• The role of orexin-1 receptor mechanisms on compulsive food consumption offers insights into the neurological pathways that motivate and reinforce not only drug abuse but also compulsive food seeking and intake, suggesting the potential for pharmacological interventions (Piccoli et al., 2012).

Antimicrobial and Anticancer Activities

• The synthesis of novel compounds with potential as anticancer agents showcases the ongoing efforts to discover new therapeutic molecules. These efforts include the evaluation of these compounds against various cancer cell lines, highlighting the importance of chemical synthesis in developing new treatments for cancer (Fang et al., 2016).